Cas no 209173-83-1 (ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate)

• Product Name: ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate
• CAS No: 209173-83-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5638752
• PubChem ID: 160231712
• Update Time: 2025-10-22

ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28274303
• 209173-83-1
• ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate

• Inchi： 1S/C12H17NO3/c1-2-16-12(15)11(14)10(13)8-9-6-4-3-5-7-9/h3-7,10-11,14H,2,8,13H2,1H3/t10-,11?/m0/s1
• InChI Key： PKLZHACRYGEWQH-VUWPPUDQSA-N
• SMILES： OC(C(=O)OCC)[C@H](CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate

Recent Advances in the Study of Ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate (CAS: 209173-83-1) in Chemical Biology and Pharmaceutical Research

Ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate (CAS: 209173-83-1) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential clinical applications.

One of the most notable advancements in the study of ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate is its role in the synthesis of HIV protease inhibitors. Researchers have demonstrated that this compound serves as a crucial building block for the production of drugs such as lopinavir and ritonavir, which are widely used in antiretroviral therapy. The stereochemical purity of the compound is critical for ensuring the efficacy and safety of these drugs, and recent synthetic methodologies have focused on optimizing enantioselective routes to produce high-purity (3S)-configured derivatives.

In addition to its applications in HIV treatment, ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate has also been investigated for its potential in other therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against other proteases, such as those involved in cancer progression and inflammatory diseases. These findings suggest that the compound could serve as a versatile scaffold for the development of novel therapeutics targeting a range of pathological conditions.

Recent synthetic approaches to ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate have emphasized green chemistry principles, with a focus on reducing waste and improving efficiency. Catalytic asymmetric synthesis, enzymatic resolution, and biocatalytic methods have been employed to achieve high yields and enantiomeric excess. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Looking ahead, the continued exploration of ethyl (3S)-3-amino-2-hydroxy-4-phenylbutanoate and its derivatives holds promise for addressing unmet medical needs. Future research directions may include the development of new analogs with improved pharmacokinetic properties, as well as the investigation of their mechanisms of action at the molecular level. By leveraging the latest technologies in chemical biology and drug design, researchers can unlock the full potential of this compound in the pursuit of innovative therapies.